2-(Benzyloxy)-6-bromobenzaldehyde

• IUPAC Name: 2-bromo-6-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C14H11BrO2/c15-13-7-4-8-14(12(13)9-16)17-10-11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key: WUBKFUFQVXYNDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C(=CC=C2)Br)C=O
• Molecular Formula: C14H11BrO2
• Molecular Weight: 291.14 g/mol

Description

“2-(Benzyloxy)-6-bromobenzaldehyde” likely refers to a compound that contains a benzene ring with a benzyloxy and a bromine substituent, as well as an aldehyde group. The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, benzyloxy compounds can generally be synthesized through the reaction of a benzyl halide with an alcohol.

Molecular Structure Analysis

The molecular structure of “this compound” would likely involve a benzene ring with the benzyloxy (C6H5CH2O-) and bromine (Br-) substituents at the 2nd and 6th positions, respectively, and an aldehyde group (-CHO) at the 1st position.

Chemical Reactions Analysis

Benzylic compounds are known to show enhanced reactivity in SN1, SN2, and E1 reactions due to the adjacent aromatic ring. They can also undergo oxidation reactions.

Scientific Research Applications

Synthesis and Chemical Reactions

• Palladium-Catalyzed Reactions : 2-Bromobenzaldehydes, including variants like 2-(Benzyloxy)-6-bromobenzaldehyde, are utilized in palladium-catalyzed synthesis reactions. They serve as key intermediates in the synthesis of complex organic compounds, such as 1-aryl-1H-indazoles and isoindolin-1-ones, under specific conditions (Cho et al., 2004), (Cho et al., 1997).

• Synthesis of Aromatic Hydrocarbons : This compound plays a role in the modular, metal-catalyzed synthesis of polycyclic aromatic hydrocarbons and their oxidized derivatives. These processes involve cross-coupling reactions and subsequent transformations to produce various aromatic compounds (Thomson et al., 2015).

Medicinal Chemistry and Pharmacology

• Synthesis of Biologically Active Compounds : this compound is involved in the synthesis of compounds with potential biological and medicinal applications. It has been used to synthesize various structures like benzoimidazole-4,7-diones, which might have pharmacological significance (Kim et al., 2018).

• Structural Studies and Bioactivity : This compound also finds application in structural studies and bioactivity assays. For instance, derivatives like N-(4-bromobenzylidene)-2,3-dihydrobenzo[b][1,4]dioxin-6-amine have been synthesized and analyzed for structural properties and biological activities like inhibition of specific enzymes (Hema et al., 2020).

Material Science

• Epoxy Resins : In the field of material science, this compound is used in the synthesis of certain flame-retardant epoxy resins. Its structure contributes to improved flame retardance, thermal stability, and other desirable properties in resins used for electronic applications (Wang & Shieh, 1998).